Bicyclo[4.2.0]octa-1,3,5-triene-3-sulfonyl chloride, 8-oxo-

• CAS RN: 639824-52-5
• Molecular Formula: C8H5ClO3S
• Molecular Weight: 216.64 g/mol
• IUPAC Name: 8-oxobicyclo[4.2.0]octa-1(6),2,4-triene-3-sulfonyl chloride
• InChI: InChI=1S/C8H5ClO3S/c9-13(11,12)6-2-1-5-3-8(10)7(5)4-6/h1-2,4H,3H2
• InChI Key: KYXMIYWZYMZFDS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C1=O)C=C(C=C2)S(=O)(=O)Cl

Description

Bicyclo[4.2.0]octa-1,3,5-triene-3-sulfonyl chloride, 8-oxo- is a useful research compound. Its molecular formula is C8H5ClO3S and its molecular weight is 216.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzocyclobutenone (2.36 g, 0.02mol) was added slowly to a strongly stirred chlorosulfuric acid (3 mL) in chloroform (10 mL) solution. After the addition was done, the reaction mixture was stirred for 5 hours. Then the chloroform was evaporated, and the residue was precipitated in water yielding fine pink crystals. m.p. 80° C.; IR (KBr, cm−1): 1762; UV (λmax, methanol) 272 nm.